Cas no 1419101-15-7 (O9-tert-butyl O3-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate)

• Product Name: O9-tert-butyl O3-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• CAS No: 1419101-15-7
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• MDL: MFCD23106366
• CID: 3164123
• PubChem ID: 72208217
• Update Time: 2025-04-21

O9-tert-butyl O3-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 9-Boc-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• O9-tert-butyl O3-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• SB10718
• Ethyl 9-boc-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• 1419101-15-7
• 9-tert-butyl3-ethyl7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• AKOS026671366
• AS-33828
• 9-tert-butyl 3-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• CS-0049919
• 9-O-tert-butyl 3-O-ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• PB38868

• MDL： MFCD23106366
• Inchi： 1S/C16H25NO5/c1-5-21-14(19)10-6-11-8-13(18)9-12(7-10)17(11)15(20)22-16(2,3)4/h10-12H,5-9H2,1-4H3
• InChI Key： KHUPXDHFHJDBPZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(CC1CC(C(=O)OCC)C2)=O)=O

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids